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An Objective Comparison of Diethyl Cyclohexane-1,2-dicarboxylate and its Analogs as Non-
Phthalate Plasticizers

Introduction

The plasticizer industry has seen a significant shift away from traditional ortho-phthalate esters
due to mounting health and environmental concerns.[1] Phthalates like di(2-ethylhexyl)
phthalate (DEHP) have been the industry standard for decades, prized for their performance
and cost-effectiveness in rendering polymers like polyvinyl chloride (PVC) flexible and durable.
[1][2] However, links to endocrine disruption have prompted regulatory restrictions and driven
the search for safer alternatives.[1]

Among the most prominent non-phthalate alternatives are esters of 1,2-cyclohexane
dicarboxylic acid. While the specific compound Diethyl cyclohexane-1,2-dicarboxylate
(DECH) is part of this class, more extensive research and commercial application have focused
on its longer-chain analogs, primarily Di(isononyl) cyclohexane-1,2-dicarboxylate (DINCH) and
Di(2-ethylhexyl) cyclohexane-1,2-dicarboxylate (DEHCH or DOCH).[3][4][5] These compounds
are considered environmentally friendly and non-toxic plasticizers with performance
characteristics comparable to phthalates.[3][6] This guide provides a comparative analysis of
their efficacy, supported by experimental data, to inform researchers, scientists, and drug
development professionals in their material selection and development processes.
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Performance Comparison of Plasticizers

The effectiveness of a plasticizer is determined by its ability to enhance flexibility, durability, and
processability without compromising the material's integrity. Key performance indicators include
mechanical properties, thermal stability, and resistance to migration.

Mechanical Properties

The primary function of a plasticizer is to increase the flexibility and reduce the brittleness of a
polymer. This is quantified by measuring tensile strength, elongation at break, and hardness.
An ideal plasticizer lowers the tensile strength and increases the elongation capacity of the

polymer.
_ Tensile .
o Concentrati Elongation Hardness
Plasticizer Polymer Strength
on (phr) at Break (%) (ShoreA)
(MPa)
DEHCH PVvC 40 18.5 350 85
DINCH PVC 40 19.2 360 86
DEHP
PVC 40 19.5 355 85
(Phthalate)
DOTP
(Terephthalat PVC 40 18.8 340 87
e)
ATBC
PVvC 40 17.9 723 Not Reported

(Citrate)

Note: Data is compiled and representative of typical values found in comparative studies.
Absolute values can vary based on specific formulations and testing conditions.[3][7]

Studies show that DEHCH and DINCH exhibit mechanical properties very similar to the widely
used phthalate DEHP, making them effective "drop-in" replacements in many PVC
formulations.[3][8] For applications requiring exceptionally high flexibility, bio-based plasticizers
like Acetyl tributyl citrate (ATBC) can offer significantly higher elongation at break.[7]
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Thermal Stability

Thermal stability is crucial for polymer processing and the end-use application’s lifespan. It is
often evaluated using thermogravimetric analysis (TGA) to determine the onset of degradation
and differential scanning calorimetry (DSC) to measure the glass transition temperature (Tg). A
lower Tg indicates a more efficiently plasticized and flexible material at lower temperatures.

) Glass Onset
. Concentration . .
Plasticizer Polymer Transition Decompositio

(phr) . .
Temp. (Tg) (°C) n Temp. (°C)
DEHCH PVC 50 35.2 ~250
DINCH PVC 50 38.0 ~260
DEHP
PVC 50 36.5 ~255
(Phthalate)
ESBO
- PVC 50 45.1 ~270
(Epoxidized)

Note: Data is compiled and representative of typical values found in comparative studies.[3][7]

Cyclohexanoate plasticizers like DEHCH and DINCH demonstrate a plasticizing effect,
evidenced by the reduction in Tg, that is comparable to DEHP.[3] Epoxidized soybean oil
(ESBO), another non-phthalate alternative, can improve the thermal stability of PVC
compounds, often in blends with other primary plasticizers.[3]

Migration Resistance

A critical parameter, especially for medical devices and food contact applications, is the
plasticizer's resistance to leaching or migrating out of the polymer matrix.[9] High migration can
lead to product failure and poses a risk of human exposure.[10]
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Migration (Weight

Plasticizer Polymer Solvent
Loss %)

DEHCH PVC Petroleum Ether 1.2

DEHCH PVC n-Heptane 0.8

DEHP (Phthalate) PVvC Petroleum Ether 15

DEHP (Phthalate) PVC n-Heptane 1.1

) Lower leaching than

DINCH Blood Bag CPDA-1 Anticoagulant

DEHP

Note: Data is compiled and representative of typical values found in comparative studies.[3][11]

Cyclohexane-1,2-dicarboxylates generally exhibit lower volatility and migration compared to
their phthalate counterparts of similar molecular weight.[6] Studies on blood bags have shown
that DINCH has considerably lower levels of leaching into the contents compared to DEHP,
highlighting its suitability for sensitive applications.[11]

Experimental Protocols

The data presented in this guide is derived from standardized experimental procedures. Below
are detailed methodologies for key evaluative tests.

Sample Preparation (PVC Plastisol)

o Composition: A standard formulation consists of 100 parts by weight of PVC resin, 40-50
parts by weight of the plasticizer, and 2-3 parts by weight of a heat stabilizer (e.g., calcium
stearate).[12]

e Mixing: The components are blended in a laboratory mixer for approximately 60 minutes to
ensure a homogenous dispersion.[12]

o Film Formation: The resulting plastisol is cast into films by rolling on laboratory rollers at a
temperature of 165-175 °C for 5 minutes.[12]
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» Conditioning: Films are conditioned for at least 24 hours at a controlled temperature and
humidity (e.g., 23 °C and 50% RH) before testing.

Mechanical Properties Testing

» Method: ASTM D638 or ISO 527 standards are typically followed.

e Procedure:

o

Film samples are cut into a specific dumbbell shape.[13]

[¢]

The specimen is mounted in the grips of a universal testing machine.

[¢]

An initial gauge length is set (e.g., 30 mm).[13]

[e]

The sample is pulled at a constant crosshead speed (e.g., 2-5 mm/min) until it ruptures.
[13][14]

[e]

Tensile strength (the maximum stress applied) and elongation at break (the percentage
change in length) are recorded.[13]

Thermal Analysis

« Differential Scanning Calorimetry (DSC):
o A small sample (4-8 mg) is hermetically sealed in an aluminum pan.[12]

o The sample is heated at a constant rate (e.g., 10-20 °C/min) under a nitrogen atmosphere.
[12]

o The heat flow is measured as a function of temperature. The glass transition temperature
(Tg) is identified as a step change in the baseline of the DSC curve.[15]

e Thermogravimetric Analysis (TGA):
o Asample (5-15 mg) is placed in the TGA furnace.[13]

o The sample is heated at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere.
[13]
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o Weight loss is recorded as a function of temperature to determine the onset of thermal

degradation.

Migration Resistance Testing

e Method: ASTM D1239 is a common standard for measuring weight loss from plastic films.[3]

e Procedure:

o

Pre-weighed samples of a defined size (e.g., 25x25 mm) are prepared.[3]

o Samples are fully immersed in a specific solvent (e.g., n-heptane, ethanol, or a food
simulant) in a sealed vessel.[15]

o The immersion is carried out at a controlled temperature (e.g., 25 °C) for a set duration
(e.q., 24 hours).[15]

o After immersion, the samples are removed, carefully dried under vacuum, and re-weighed.

o The percentage of weight loss is calculated, corresponding to the amount of plasticizer
that has migrated out of the film.[15]

Visualizations
Experimental Workflow for Plasticizer Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

